Cas no 2225178-80-1 (2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 2225178-80-1
• MF: C₁₃H₁₅BN₂O₂
• MW: 242.08
• CID: 5144241
• PubChem ID: 133555347
• Update Time: 2025-05-21

2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
• Boronic acid, B-[2-cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenyl]-
• 2225178-80-1
• (2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C13H15BN2O2/c1-9-6-7-16(15-9)11-4-5-12(10-2-3-10)13(8-11)14(17)18/h4-8,10,17-18H,2-3H2,1H3
• InChI Key： WQGVNGXTBHOPKV-UHFFFAOYSA-N
• SMILES： B(C1=CC(N2C=CC(C)=N2)=CC=C1C1CC1)(O)O

Computed Properties

• Exact Mass: 242.1226579g/mol
• Monoisotopic Mass: 242.1226579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid

Recent Advances in the Application of 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid (CAS: 2225178-80-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid (CAS: 2225178-80-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique cyclopropyl and pyrazole substituents, has demonstrated significant potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its utility as a versatile building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the application of 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid in the design of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's boronic acid moiety was found to form reversible covalent bonds with the active-site cysteine residue of BTK, leading to improved target engagement and selectivity. The study reported a series of derivatives with sub-nanomolar inhibitory activity against BTK, along with favorable pharmacokinetic profiles in preclinical models. These findings underscore the compound's potential as a key intermediate in the development of next-generation kinase inhibitors for autoimmune diseases and hematologic malignancies.

Further investigations have revealed the compound's utility in the synthesis of bifunctional molecules for targeted protein degradation. A recent Nature Chemical Biology publication (2024) described its incorporation into PROTACs targeting estrogen receptor alpha (ERα). The boronic acid functionality served as an effective linker, connecting the ERα-binding moiety to an E3 ubiquitin ligase recruiter. This approach resulted in potent and selective degradation of ERα in breast cancer cell lines, with minimal off-target effects. The study also demonstrated the compound's stability under physiological conditions, a critical factor for in vivo applications.

Structural-activity relationship (SAR) studies have provided valuable insights into the optimization of 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid derivatives. Computational modeling and X-ray crystallography analyses have revealed that the cyclopropyl group contributes to enhanced membrane permeability, while the pyrazole ring participates in key hydrogen bonding interactions with target proteins. These structural features, combined with the boronic acid's unique reactivity profile, make this compound particularly valuable for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, recent advancements have improved the scalability and purity of 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid production. A 2024 Organic Process Research & Development report detailed an optimized palladium-catalyzed borylation protocol that achieves >95% yield with excellent regioselectivity. This development has facilitated broader adoption of the compound in industrial drug discovery programs, particularly for the generation of diverse compound libraries through parallel synthesis methodologies.

Looking forward, the unique properties of 2-Cyclopropyl-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid position it as a valuable tool for addressing current challenges in drug discovery, including the development of covalent inhibitors with improved selectivity profiles and the creation of novel protein degraders. Ongoing research is exploring its application in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where its ability to modulate protein-protein interactions may prove particularly valuable. As synthetic methodologies continue to advance and our understanding of boronic acid chemistry deepens, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.